Cas no 89840-67-5 (Benzenesulfonamide, N-hexyl-2-nitro-)

• Product Name: Benzenesulfonamide, N-hexyl-2-nitro-
• CAS No: 89840-67-5
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 587515
• PubChem ID: 2836767
• Update Time: 2025-04-19

Benzenesulfonamide, N-hexyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-hexyl-2-nitro-
• N-hexyl-2-nitrobenzenesulfonamide
• 89840-67-5
• SR-01000200584
• CBDivE_014618
• N-Hexyl-2-nitro-benzenesulfonamide
• DTXSID20385487
• SR-01000200584-1
• AKOS002935813
• N-HEXYL-2-NITRO-1-BENZENESULFONAMIDE
• CHEMBL192376
• BDBM50164220
• STK036352

• Inchi： 1S/C12H18N2O4S/c1-2-3-4-7-10-13-19(17,18)12-9-6-5-8-11(12)14(15)16/h5-6,8-9,13H,2-4,7,10H2,1H3
• InChI Key： WUOCQJDBLLNLPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 100Ų